
Essential Guide to the Proper Disposal of Hop-
17(21)-en-3-ol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hop-17(21)-en-3-ol

Cat. No.: B15594384 Get Quote

This document provides immediate safety and logistical information for the proper disposal of

Hop-17(21)-en-3-ol, a chemical used by researchers, scientists, and drug development

professionals. Adherence to these procedural guidelines is critical for ensuring laboratory

safety and environmental protection.

Chemical and Physical Properties
A summary of the known quantitative data for Hop-17(21)-en-3-ol is presented below. This

information is essential for a preliminary assessment but should be supplemented with

institution-specific guidance.

Property Value

CAS Number 564-14-7[1]

Molecular Formula C₃₀H₅₀O

Molecular Weight 426.72 g/mol

Appearance Solid (form may vary)

Purity Typically ≥98% for research grades

Pre-Disposal Safety Precautions
Before initiating the disposal process, ensure all relevant safety measures are in place:
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Consult the Safety Data Sheet (SDS): Although a specific SDS for Hop-17(21)-en-3-ol was

not found in the initial search, it is imperative to check for an SDS from your chemical

supplier. The SDS provides comprehensive safety and disposal information.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves, when handling Hop-17(21)-en-3-ol.

Work in a Ventilated Area: If there is a risk of generating dust or aerosols, conduct all

handling and preparation for disposal within a fume hood to minimize inhalation exposure.

Step-by-Step Disposal Protocol
The disposal of Hop-17(21)-en-3-ol must comply with local, state, and federal regulations. The

following is a general procedural guide.

Step 1: Waste Identification and Classification

Treat Hop-17(21)-en-3-ol as a chemical waste. Do not mix Hop-17(21)-en-3-ol with other

waste streams unless compatibility has been verified. Incompatible chemicals can react

dangerously.

Step 2: Waste Collection and Storage

Solid Waste: Place solid Hop-17(21)-en-3-ol waste into a clearly labeled, sealed, and

chemically compatible container.

Solutions: If Hop-17(21)-en-3-ol is in a solvent, it must be collected in a designated, sealed

waste container that is compatible with the solvent. The container must be clearly labeled

with the full chemical name and concentration of all components.

Step 3: Labeling and Documentation

Properly label the waste container with "Hazardous Waste," the full chemical name ("Hop-
17(21)-en-3-ol"), and any known hazards associated with the compound or its solvent.

Maintain a log of the waste generated.

Step 4: Arranging for Disposal
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Contact your Environmental Health & Safety (EHS) Office: Your institution's EHS department

is the primary resource for guidance on chemical waste disposal.[2] They will provide specific

instructions and arrange for the pickup and disposal of the waste by a licensed hazardous

waste contractor.

Provide Necessary Information: Be prepared to provide the EHS office with the chemical

name, quantity, and any other relevant safety information.

Important Considerations:

Do Not Dispose Down the Drain or in Regular Trash: Never dispose of Hop-17(21)-en-3-ol
or its containers in the regular trash or wash it down the sink.[3] This can lead to

environmental contamination and may be a violation of regulations.

Empty Containers: "Empty" containers that held Hop-17(21)-en-3-ol should be triple-rinsed

with a suitable solvent. The rinsate should be collected and disposed of as hazardous waste.

The rinsed container can then be disposed of according to your institution's procedures for

empty chemical containers.

Disposal Workflow Diagram
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Caption: Disposal workflow for Hop-17(21)-en-3-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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